molecular formula C10H13ClN4O2 B8396830 1-(2-Chloro-5-nitropyridin-4-yl)-4-methylpiperazine

1-(2-Chloro-5-nitropyridin-4-yl)-4-methylpiperazine

Cat. No. B8396830
M. Wt: 256.69 g/mol
InChI Key: JEGQKABMNSAIFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Chloro-5-nitropyridin-4-yl)-4-methylpiperazine is a useful research compound. Its molecular formula is C10H13ClN4O2 and its molecular weight is 256.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Chloro-5-nitropyridin-4-yl)-4-methylpiperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Chloro-5-nitropyridin-4-yl)-4-methylpiperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13ClN4O2

Molecular Weight

256.69 g/mol

IUPAC Name

1-(2-chloro-5-nitropyridin-4-yl)-4-methylpiperazine

InChI

InChI=1S/C10H13ClN4O2/c1-13-2-4-14(5-3-13)8-6-10(11)12-7-9(8)15(16)17/h6-7H,2-5H2,1H3

InChI Key

JEGQKABMNSAIFL-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)C2=CC(=NC=C2[N+](=O)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-methylpiperazine (298.5 mg, 330.6 μL, 2.980 mmol) in THF (5 mL) was added to a stirred solution of 2,4-dichloro-5-nitro-pyridine (500 mg, 2.591 mmol) and DIPEA (401.8 mg, 541.5 μL, 3.109 mmol) in THF (10 mL) at 0° C. under an atmosphere of nitrogen. The reaction was allowed to stir at ambient temperature for 1 hour then the solvent removed in vacuo. The residue was purified by column chromatography (ISCO Companion, 40 g column, eluting with 0 to 10% MeOH/DCM solutions) to give 1-(2-chloro-5-nitropyridin-4-yl)-4-methylpiperazine as a yellow solid (638 mg, 96% Yield). MS (ES+) 257.1.
Quantity
330.6 μL
Type
reactant
Reaction Step One
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
541.5 μL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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